Cas no 846055-69-4 (5-(quinolin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(quinolin-2-yl)-1,3-oxazol-2-amine
• CAS No: 846055-69-4
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 5700711
• PubChem ID: 58592071
• Update Time: 2025-06-11

5-(quinolin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Quinolin-2-yl)oxazol-2-amine
• 5-(quinolin-2-yl)-1,3-oxazol-2-amine
• EN300-1842062
• 846055-69-4
• SCHEMBL5945853

• Inchi： 1S/C12H9N3O/c13-12-14-7-11(16-12)10-6-5-8-3-1-2-4-9(8)15-10/h1-7H,(H2,13,14)
• InChI Key： DVYRZBIKWQBXIV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3C(=N2)C=CC=C3)=CN=C1N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(quinolin-2-yl)-1,3-oxazol-2-amine

Research Update on 5-(quinolin-2-yl)-1,3-oxazol-2-amine (CAS: 846055-69-4) in Chemical Biology and Pharmaceutical Applications

The compound 5-(quinolin-2-yl)-1,3-oxazol-2-amine (CAS: 846055-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a quinoline moiety with an oxazole ring, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies have explored its synthesis, structure-activity relationships (SAR), and mechanistic insights, positioning it as a valuable candidate for further drug development.

One of the key areas of investigation has been the role of 5-(quinolin-2-yl)-1,3-oxazol-2-amine as a kinase inhibitor. Kinases are critical targets in oncology, and this compound has demonstrated selective inhibition against several tyrosine kinases, including those implicated in cancer cell proliferation and survival. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in suppressing tumor growth in preclinical models, with a focus on its binding affinity and selectivity profile. The study also noted the compound's favorable pharmacokinetic properties, suggesting potential for oral bioavailability.

In addition to its anticancer potential, recent research has explored the antimicrobial properties of 5-(quinolin-2-yl)-1,3-oxazol-2-amine. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding supported by molecular docking simulations. This dual functionality—targeting both kinases and microbial pathogens—makes it a versatile scaffold for multifunctional drug design.

Synthetic methodologies for 5-(quinolin-2-yl)-1,3-oxazol-2-amine have also advanced, with recent efforts focusing on green chemistry approaches. A 2023 publication in Organic Process Research & Development described a solvent-free, catalytic synthesis route that improves yield and reduces environmental impact. This development is particularly relevant for scaling up production while adhering to sustainable practices. Furthermore, computational studies have provided insights into the compound's electronic properties and reactivity, aiding in the design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 5-(quinolin-2-yl)-1,3-oxazol-2-amine. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing research aims to address these gaps through structural modifications and advanced delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials, particularly in oncology and infectious disease applications.

In conclusion, 5-(quinolin-2-yl)-1,3-oxazol-2-amine (CAS: 846055-69-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthesis and computational modeling, underscore its potential as a lead compound. Future research will likely focus on expanding its therapeutic indications and optimizing its drug-like properties, paving the way for novel treatments in precision medicine.